Cas no 439094-85-6 (4-Bromo-5-isopropyl-2-methylphenyl 2-fluorobenzenecarboxylate)

• Product Name: 4-Bromo-5-isopropyl-2-methylphenyl 2-fluorobenzenecarboxylate
• CAS No: 439094-85-6
• CID: 4651443
• Update Time: 2025-11-06

4-Bromo-5-isopropyl-2-methylphenyl 2-fluorobenzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-isopropyl-2-methylphenyl 2-fluorobenzenecarboxylate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones

Additional information on 4-Bromo-5-isopropyl-2-methylphenyl 2-fluorobenzenecarboxylate

Research Briefing on 4-Bromo-5-isopropyl-2-methylphenyl 2-fluorobenzenecarboxylate (CAS: 439094-85-6)

The compound 4-Bromo-5-isopropyl-2-methylphenyl 2-fluorobenzenecarboxylate (CAS: 439094-85-6) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 4-Bromo-5-isopropyl-2-methylphenyl 2-fluorobenzenecarboxylate as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the bromo and fluorobenzene moieties, make it a versatile building block for the development of targeted therapies. Researchers have employed advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, to functionalize this compound further, enabling the creation of diverse derivatives with enhanced pharmacological properties.

In vitro and in vivo studies have demonstrated that derivatives of 4-Bromo-5-isopropyl-2-methylphenyl 2-fluorobenzenecarboxylate exhibit promising activity against a range of biological targets. For instance, some derivatives have shown inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, preliminary data indicate that these compounds may possess anticancer properties, with selective cytotoxicity observed in certain cancer cell lines.

The pharmacokinetic profile of 4-Bromo-5-isopropyl-2-methylphenyl 2-fluorobenzenecarboxylate and its derivatives has also been a focus of recent research. Studies have explored their absorption, distribution, metabolism, and excretion (ADME) properties, providing valuable insights into their potential as drug candidates. Optimizations in formulation strategies, such as the use of nanoparticle-based delivery systems, have been investigated to improve bioavailability and reduce off-target effects.

Despite these advancements, challenges remain in the development of 4-Bromo-5-isopropyl-2-methylphenyl 2-fluorobenzenecarboxylate-based therapeutics. Issues such as metabolic stability, selectivity, and toxicity need to be addressed through further structure-activity relationship (SAR) studies and preclinical evaluations. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the translation of these findings into clinical applications.

In conclusion, 4-Bromo-5-isopropyl-2-methylphenyl 2-fluorobenzenecarboxylate represents a promising scaffold for the design of novel therapeutic agents. Ongoing research aims to elucidate its full potential and overcome existing limitations, paving the way for its integration into future drug development pipelines. This briefing underscores the importance of continued investment in the exploration of this compound and its derivatives to unlock new opportunities in chemical biology and medicine.